Magnesium silicate

• CAS RN: 1343-88-0
• Molecular Formula: MgO3Si
• Molecular Weight: 100.39 g/mol
• IUPAC Name: magnesium;oxygen(2-);silicon(4+)
• InChI: InChI=1S/Mg.3O.Si/q+2;3*-2;+4
• InChI Key: ZADYMNAVLSWLEQ-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[Mg+2].[Si+4]
• physical_description: Pellets or Large Crystals, Other Solid; Other Solid

Description

Magnesium silicate is a mineral compound composed of magnesium, silicon, and oxygen. It is naturally found in various forms, including talc and the gemstone olivine. This compound is known for its heat stability, resistance to chemical weathering, and ability to absorb moisture and oils . These properties make it valuable in numerous industrial applications, such as cosmetics, pharmaceuticals, and food processing .

Scientific Research Applications

Magnesium silicate has a wide range of scientific research applications:

Chemistry: Used as a catalyst in various chemical reactions due to its acid-base properties.

Biology: Explored as a bioceramic material for bone regeneration.

Medicine: Utilized in pharmaceutical formulations as an antacid and antiulcer agent.

Industry: Employed in the production of cosmetics, food additives, and as a filtering agent in beverages.

Mechanism of Action

Magnesium silicate exerts its effects through several mechanisms:

Antacid Activity: Neutralizes hydrochloric acid in the stomach, providing relief from indigestion and heartburn.

Moisture Absorption: Absorbs moisture and oils, making it useful in cosmetics and personal care products.

Catalytic Activity: Functions as a heterogeneous catalyst by providing acidic and basic sites for chemical reactions.

Safety and Hazards

While food-grade and pharmaceutical-grade magnesium silicate are generally recognized as safe, concerns have been raised over prolonged inhalation exposure to talc powders, particularly those contaminated with asbestos, a naturally occurring but carcinogenic mineral. The administration of more than 50 meq of magnesium daily can produce the development of hypermagnesemia.

Future Directions

The potential for olivine, a form of magnesium silicate, to capture carbon dioxide is being studied as a method to mitigate climate change. Researchers are also exploring the use of this compound as an electrode material in lithium-ion batteries, potentially increasing their energy storage capacity. The this compound Market was valued at USD 2,840.0 million in 2022. The this compound industry is projected to grow from USD 2,993.6 million in 2023 to USD 4,226.4 million by 2030, exhibiting a compound annual growth rate (CAGR) of 5.05% during the forecast period (2023 - 2030).

Biochemical Analysis

Biochemical Properties

Magnesium silicate interacts with various biomolecules in the body. For instance, it has been found to interact with calcium phosphate-based bioceramics, which are extensively used in orthopedic applications . The interaction between this compound and these bioceramics is believed to be beneficial for bone tissue engineering applications .

Cellular Effects

This compound has been found to have effects on various types of cells and cellular processes. For instance, it has been used in the biomedical field to treat bone defects, small fractures of the tibia, dental, maxillofacial reconstruction, and spinal discs . It influences cell function by mimicking the chemistry of the natural bone, providing good biocompatibility and osseointegration .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. For instance, it has been found to form Mg–O–Si bonds . These bonds are believed to play a crucial role in the formation of a soft inorganic network, which is beneficial for various applications .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been found to change over time. For instance, it has been found that the sol-gel transition of this compound occurs at different times depending on the reaction conditions . This indicates that the product’s stability and degradation can be controlled through the reaction conditions .

Metabolic Pathways

This compound is involved in various metabolic pathways. For instance, it has been found to interact with calcium phosphate-based bioceramics, which are involved in various metabolic pathways in the body .

Preparation Methods

Synthetic Routes and Reaction Conditions: Magnesium silicate can be synthesized through various methods. One common approach involves the reaction of magnesium oxide or magnesium hydroxide with silica in the presence of water. This reaction typically occurs at elevated temperatures to facilitate the formation of this compound hydrate . Another method involves the precipitation reaction between magnesium bicarbonate solution and sodium silicate pentahydrate solution, resulting in the formation of amorphous this compound .

Industrial Production Methods: In industrial settings, this compound is often produced using raw materials such as magnesite and dolomite. These materials are calcined to obtain magnesium oxide, which is then reacted with silica sources like silica fume or rice husk ash to produce this compound . The process may involve acid-leaching to extract high-purity magnesium hydroxide and amorphous silica from natural silicate minerals .

Chemical Reactions Analysis

Types of Reactions: Magnesium silicate undergoes various chemical reactions, including:

Hydration: Reacting with water to form this compound hydrate.

Acid-Base Reactions: Exhibiting both acidic and basic surface properties, making it useful as a heterogeneous catalyst.

Common Reagents and Conditions:

Hydration: Magnesium oxide and silica fume in distilled water.

Acid-Base Reactions: Controlled coprecipitation conditions to tune surface reactivity.

Major Products:

This compound Hydrate: Formed through hydration reactions.

Surface-Modified Magnesium Silicates: Produced through coprecipitation methods.

Comparison with Similar Compounds

Magnesium silicate can be compared with other silicate compounds such as:

Calcium Silicate: Used in construction materials and as a food additive.

Aluminum Silicate: Commonly found in ceramics and as a filler in paper and rubber products.

Zinc Silicate: Utilized in corrosion-resistant coatings and as a phosphor in fluorescent lamps.

Uniqueness: this compound is unique due to its combination of heat stability, moisture absorption, and catalytic properties. Its ability to function as both an acid and a base in chemical reactions sets it apart from other silicate compounds .

Q & A

Q1: What is the chemical formula and molecular weight of magnesium silicate?

A1: While this compound can exist in various forms, its general formula is MgSiO3. The molecular weight varies based on the specific structure and hydration but is approximately 100.39 g/mol for the anhydrous form.

Q2: How does the particle size of this compound affect its performance in latex paint?

A2: Reducing the particle size of this compound significantly improves the properties of latex paint. Specifically, nano-milled this compound with a smaller particle size (26 microns) resulted in better whiteness, wet hiding, dry hiding, and gloss compared to larger particles (30 microns) obtained through conventional agitation. []

Q3: Does the surface charge of this compound influence its adsorption capabilities?

A3: Yes, surface charge is crucial for the adsorption performance of this compound, particularly for pollutants like methylene blue. A higher negative surface charge density, achievable by adjusting the Si/Mg ratio during synthesis, enhances the adsorption capacity for positively charged molecules. []

Q4: Can this compound be used as a filler in rubber materials?

A4: Yes, highly dispersed synthetic this compound has proven effective as a filler in styrene-butadiene rubber (SBR). Incorporation of this compound improves the mechanical properties of the vulcanized rubber significantly compared to unfilled rubber. []

Q5: How is this compound used to improve the quality of biodiesel?

A5: this compound acts as an effective adsorbent for removing free fatty acids (FFAs) from biodiesel during the purification process. This dry-washing method helps the biodiesel meet international standards by reducing FFA content, peroxide value, and improving color. [, ]

Q6: Can this compound be utilized in the production of puffed corn snacks?

A6: Yes, incorporating this compound as a nucleating agent during the extrusion process enhances the texture of puffed corn-fish snacks. A concentration of 0.5% this compound was found to be optimal, reducing air cell diameter and increasing cell density for a crispier texture. []

Q7: Can this compound be used to create a sensor for detecting benzene?

A7: Yes, hollow this compound spheres have been successfully employed in developing a sensitive and selective cataluminescence sensor for benzene detection. This sensor demonstrates a broad linear range, low detection limit, and excellent selectivity for benzene over other volatile organic compounds. []

Q8: What is the potential application of this compound in controlling agricultural pests?

A8: Research suggests potential for using cerium-doped strontium this compound phosphor (Sr2MgSi2O7:Ce) as a triboluminescent light source. This material emits blue light upon sliding friction, which could be harnessed for controlling agricultural pests. []

Q9: Are there concerns regarding the environmental impact of using this compound?

A9: While this compound itself has low toxicity, the mining and processing of some silicate minerals, including those containing magnesium, can pose occupational hazards. Inhalation of dust from these minerals can lead to fibrosis and pneumoconiosis. Responsible mining and processing practices are crucial to mitigate these risks. []